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Compound of Interest

Compound Name: Amino-PEG1-C2-acid

Cat. No.: B1664896

Technical Support Center: Amino-PEG1-C2-acid

Welcome to the technical support center for Amino-PEG1-C2-acid. This resource is designed
for researchers, scientists, and drug development professionals to provide clear, actionable
guidance for consistent and successful experimental outcomes. Here you will find
troubleshooting guides and frequently asked questions (FAQs) to address specific issues you
may encounter.

Frequently Asked Questions (FAQs)
Q1: What is Amino-PEG1-C2-acid and what are its primary applications?

Al: Amino-PEG1-C2-acid is a short, hydrophilic, bifunctional linker molecule. It possesses a
primary amine (-NH2) group and a carboxylic acid (-COOH) group at opposite ends of a short
polyethylene glycol (PEG) spacer. This structure makes it an ideal crosslinker for a variety of

bioconjugation applications, including:

« PROTAC® Development: It is frequently used as a linker to connect a target protein binder
and an E3 ligase ligand in Proteolysis Targeting Chimeras (PROTACS).[1][2]

e Antibody-Drug Conjugates (ADCSs): It can be used to attach cytotoxic drugs to antibodies.[3]

o Peptide Synthesis and Modification: It can be incorporated into peptides to add a flexible,
hydrophilic spacer.[4][5]
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e Nanoparticle Functionalization: Its functional groups allow for the surface modification of
nanoparticles.[6]

» Small Molecule Conjugation: It can be used to link various small molecules for diverse
research purposes.[7]

Q2: What are the key chemical properties of Amino-PEG1-C2-acid?

A2: The key properties are summarized in the table below.

Property Value

Molecular Formula C5H11NO3

Molecular Weight 133.15 g/mol [2]

CAS Number 144942-89-2
Appearance White to off-white solid

Soluble in water and DMF; sparingly soluble in

Solubility DMSO.[8]

Q3: How should | store and handle Amino-PEG1-C2-acid?

A3: To ensure the stability and reactivity of Amino-PEG1-C2-acid, it is crucial to follow proper
storage and handling procedures.

Condition Recommendation

Store at -20°C, protected from light and
Long-term Storage .
moisture.[8]

Short-term Storage Can be kept at 4°C for short periods.[1]

Before use, allow the vial to equilibrate to room
temperature before opening to prevent moisture

Handling condensation, which can lead to hydrolysis. For
preparing stock solutions, use anhydrous
solvents like DMF or DMSO.
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Troubleshooting Guides

This section addresses common problems encountered during experiments with Amino-PEG1-
C2-acid in a question-and-answer format.

Low Reaction Yield

Q4: | am experiencing a low yield in my conjugation reaction. What are the potential causes
and how can | improve it?

A4: Low reaction yield is a common issue that can stem from several factors. Below is a
systematic guide to troubleshooting this problem.

Troubleshooting Low Yield
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Low Reaction Yield

A4 Y

Inefficient Purification

Suboptimal pH Inactive Reagents Incorrect Molar Ratio

Y Y Y

Check and adjust buffer pH.
- EDC/NHS: pH 4.5-6.0 for activation, Use fresh EDC and NHS. Optimize molar ratio of linker to substrate. Select appropriate purification method.
pH 7.2-8.0 for amine coupling. Store Amino-PEG1-C2-acid properly. Start with a 5-20 fold molar excess of the linker. (e.g., SEC, RP-HPLC, Dialysis)
- NHS ester: pH 7.2-8.5.

Activation Step (pH 4.5-6.0)

Coupling Step (pH 7.2-8.0) Quenching & Purification

Amino-PEG1-C2-acid
1 15-30 min activation Add Protein Incubate 2h at RT Quench with Hydroxylamine Purify Conjugate
EDC + NHS in PBS Buffer or overnight at 4°C or Tris Buffer (SEC or Dialysis)
in MES Buffer

Coupling Reaction (pH 7.2-8.5)
Quenching & Purification

Amino-PEG1-C2-acid
+
NHS-activated Molecule
in PBS or Bicarbonate Buffer

Quench with Tris
or Glycine Buffer

Purify Conjugate

Incubate 1-2h at RT (RP-HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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